Cas no 436151-35-8 (3-(4-trifluoromethoxy-phenoxy)-phenylamine)
436151-35-8 structure
Product Name:3-(4-trifluoromethoxy-phenoxy)-phenylamine
CAS No:436151-35-8
MF:C13H10F3NO2
MW:269.219213962555
CID:830823
Update Time:2026-04-29
3-(4-trifluoromethoxy-phenoxy)-phenylamine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-trifluoromethoxy-phenoxy)-phenylamine
- 3-[4-(Trifluoromethoxy)phenoxy]aniline
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- Inchi: InChI=1S/C13H10F3NO2/c14-13(15,16)19-11-6-4-10(5-7-11)18-12-3-1-2-9(17)8-12/h1-8H,17H2
- InChI Key: QCOLYBVFYAUYMM-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)OC(F)(F)F)N
Computed Properties
- Exact Mass: 269.0664
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
Experimental Properties
- PSA: 44.48
3-(4-trifluoromethoxy-phenoxy)-phenylamine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
436151-35-8 (3-(4-trifluoromethoxy-phenoxy)-phenylamine) Related Products
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- 22236-08-4(3-(Difluoromethoxy)aniline)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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